Cas no 1909313-10-5 (2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid)

• Product Name: 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid
• CAS No: 1909313-10-5
• MDL: MFCD29763079
• CID: 4628739
• PubChem ID: 121553762
• Update Time: 2025-05-22

2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid

• MDL： MFCD29763079

Additional information on 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid

2-(2-Chloro-2-Fluoro-1-Methylcyclopropyl)Acetic Acid: A Comprehensive Overview

The compound 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid, identified by the CAS number 1909313-10-5, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential utility in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a precursor in the synthesis of complex molecules.

The molecular structure of 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid is characterized by a cyclopropane ring substituted with chlorine, fluorine, and a methyl group, along with an acetic acid moiety. This combination of functional groups imparts the compound with unique reactivity and stability. The presence of halogens (chlorine and fluorine) in the cyclopropane ring contributes to its high reactivity, making it a valuable intermediate in organic synthesis. Recent research has demonstrated that this compound can undergo various transformations, including nucleophilic substitutions and electrophilic additions, under specific reaction conditions.

In terms of synthesis, 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid is typically prepared through a multi-step process involving halogenation, alkylation, and acidification. The synthesis pathway often begins with the preparation of the cyclopropane ring, followed by the introduction of halogen atoms and the acetic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The applications of 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid are diverse and expanding rapidly. In the pharmaceutical industry, it has been explored as a potential lead compound for anti-inflammatory and anti-cancer drugs due to its ability to modulate specific cellular pathways. In agrochemicals, it has shown promise as a herbicide or fungicide due to its bioactive properties. Additionally, this compound is being investigated for its role in the development of advanced polymers and coatings with enhanced mechanical and thermal properties.

Recent studies have also focused on the environmental impact and safety profile of 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid. Researchers have evaluated its biodegradability under various conditions and have found that it exhibits moderate persistence in aquatic environments. However, ongoing efforts are being made to develop safer handling procedures and disposal methods to minimize its environmental footprint.

In conclusion, 2-(2-chloro-2-fluoro-1-methylcyclopropyl)acetic acid is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, make it a subject of continued interest for scientists and industry professionals alike.